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Compound of Interest

Compound Name: Lsd1-IN-19

Cat. No.: B12409195 Get Quote

Lsd1-IN-19 Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Lsd1-IN-
19.

Frequently Asked Questions (FAQs)
Q1: What is Lsd1-IN-19 and what is its mechanism of action?

A1: Lsd1-IN-19 is a potent, non-covalent, and selective inhibitor of Lysine-Specific

Demethylase 1 (LSD1).[1] LSD1 is a flavin-dependent monoamine oxidase that removes

methyl groups from mono- and di-methylated histone H3 at lysine 4 (H3K4me1/2), leading to

transcriptional repression. By inhibiting LSD1, Lsd1-IN-19 prevents the demethylation of these

histone marks, resulting in the modulation of gene expression. This activity has shown anti-

proliferative effects in various cancer cell lines.[1]

Q2: What are the recommended solvents for dissolving Lsd1-IN-19?

A2: Based on available data for similar compounds, Lsd1-IN-19 is expected to be soluble in

organic solvents such as Dimethyl Sulfoxide (DMSO).[2][3][4] For in vivo applications, specific

formulation protocols are required. Please refer to the Solubility Data table and Experimental

Protocols section for more detailed information.

Q3: How should I store Lsd1-IN-19?
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A3: Lsd1-IN-19 should be stored as a solid at -20°C for long-term storage. Stock solutions in

DMSO should be aliquoted and stored at -80°C to minimize freeze-thaw cycles. For other

LSD1 inhibitors, storage of stock solutions at -80°C for up to a year and at -20°C for up to 6

months is recommended.

Q4: I am observing precipitation when preparing my stock solution. What should I do?

A4: If you observe precipitation, gentle warming and/or sonication can be used to aid

dissolution.[2][5] Ensure you are using a high-purity, anhydrous grade of DMSO, as

hygroscopic DMSO can significantly impact solubility.[2][3][4] If the issue persists, consider

preparing a more dilute stock solution.

Q5: Can Lsd1-IN-19 be used for in vivo studies?

A5: Yes, Lsd1-IN-19 has the potential for use in in vivo studies. However, due to its likely low

aqueous solubility, a specific formulation will be necessary. For a similar LSD1 inhibitor,

GSK2879552, formulations using co-solvents such as PEG300, Tween-80, and saline, or

vehicles like corn oil have been reported.[5] Please refer to the Experimental Protocols section

for a sample in vivo formulation protocol.
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Issue Possible Cause Solution

Compound will not dissolve

- Inappropriate solvent- Low-

quality or wet solvent-

Compound has precipitated

out of solution

- Confirm the recommended

solvent from the Solubility Data

table.- Use fresh, anhydrous

DMSO.[2][3][4]- Gently warm

the solution and/or sonicate to

aid dissolution.[2][5]

Inconsistent results in cell-

based assays

- Inaccurate stock solution

concentration- Degradation of

the compound- Cell line

variability

- Ensure the compound is fully

dissolved before making

dilutions.- Prepare fresh

dilutions from a frozen stock

for each experiment.- Avoid

repeated freeze-thaw cycles of

the stock solution.- Ensure

consistent cell passage

number and health.

Precipitation in cell culture

media

- Exceeding the solubility limit

in aqueous media

- Lower the final concentration

of Lsd1-IN-19 in your assay.-

Ensure the final DMSO

concentration is compatible

with your cell line (typically

≤0.5%).

Low or no activity in in vitro

enzymatic assays

- Incorrect assay conditions-

Inactive enzyme

- Verify the components and

concentrations in your assay

buffer.- Use a positive control

inhibitor to confirm enzyme

activity.- Ensure the substrate

concentration is appropriate.

Data Presentation
Lsd1-IN-19 Solubility Data
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Solvent Solubility Notes

DMSO ≥ 10 mg/mL

Data based on similar

compounds and requires

confirmation from the official

datasheet. Gentle warming

and sonication may be

required.[2][5]

Ethanol Insoluble
Data requires confirmation

from the official datasheet.

Water Insoluble
Data requires confirmation

from the official datasheet.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

Lsd1-IN-19 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

Equilibrate the Lsd1-IN-19 vial to room temperature before opening.

Weigh the required amount of Lsd1-IN-19 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration.

Vortex the solution until the compound is fully dissolved. If necessary, gently warm the tube

(e.g., in a 37°C water bath) or sonicate to aid dissolution.[2][5]
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Visually inspect the solution to ensure there is no precipitate.

Aliquot the stock solution into single-use volumes and store at -80°C.

Protocol 2: In Vitro Cell-Based Assay
Materials:

10 mM Lsd1-IN-19 stock solution in DMSO

Appropriate cell culture medium

Cells of interest

Procedure:

Thaw a single-use aliquot of the 10 mM Lsd1-IN-19 stock solution at room temperature.

Prepare serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations for your experiment.

Ensure the final concentration of DMSO in the cell culture medium does not exceed a level

toxic to your cells (typically ≤0.5%).

Add the diluted Lsd1-IN-19 to your cells and incubate for the desired time period.

Include a vehicle control (medium with the same final concentration of DMSO) in your

experimental setup.

Protocol 3: Sample In Vivo Formulation (Adapted from a
similar compound)[5]
Disclaimer: This is a sample protocol and may require optimization for Lsd1-IN-19 and your

specific animal model.

Materials:

Lsd1-IN-19
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DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Formulation (10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline):

Dissolve Lsd1-IN-19 in DMSO to create a concentrated stock.

Add PEG300 and vortex to mix.

Add Tween-80 and vortex to mix.

Add saline to the final volume and vortex thoroughly to ensure a clear and homogenous

solution.

The final solution should be prepared fresh before each administration.

Visualizations
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Caption: LSD1 signaling pathway and the inhibitory action of Lsd1-IN-19.
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General Experimental Workflow for Lsd1-IN-19

Start

Prepare 10 mM
Stock Solution in DMSO

In Vitro Assay
(e.g., Cell Proliferation)

In Vivo Study
(e.g., Xenograft Model)

Prepare Working Solutions
in Cell Culture Medium

Prepare In Vivo
Formulation

Treat Cells with
Lsd1-IN-19

Analyze Cellular Response
(e.g., IC50)

End

Administer to
Animal Model

Analyze Tumor Growth
and Biomarkers

Click to download full resolution via product page

Caption: A generalized experimental workflow for utilizing Lsd1-IN-19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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